Cas no 1378389-61-7 ((2S,4S)-1-(tert-butoxycarbonyl)-4-((difluoroMethoxy)Methyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2S,4S)-1-(tert-butoxycarbonyl)-4-((difluoroMethoxy)Methyl)pyrrolidine-2-carboxylic acid
• CAS No: 1378389-61-7
• MF: C₁₂H₁₉F₂NO₅
• MW: 295.279771089554
• CID: 5189321
• PubChem ID: 69672764
• Update Time: 2025-10-21

(2S,4S)-1-(tert-butoxycarbonyl)-4-((difluoroMethoxy)Methyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-1-(tert-butoxycarbonyl)-4-((difluoroMethoxy)Methyl)pyrrolidine-2-carboxylic acid
• (2S,4S)-1-TERT-BUTOXYCARBONYL-4-(DIFLUOROMETHOXYMETHYL)PYRROLIDINE-2-CARBOXYLIC ACID
• PS-19873
• MVSMHEQSPFMSKF-YUMQZZPRSA-N
• AT26408
• (2S,4S)-1-(tert-butoxycarbonyl)-4-[(difluoromethoxy)methyl]pyrrolidine-2-carboxylic acid
• 1378389-61-7
• (2S,4S)-1-Boc-4-(difluoromethoxymethyl)pyrrolidine-2-carboxylic Acid
• SCHEMBL6121098
• DB-102211

• Inchi： 1S/C12H19F2NO5/c1-12(2,3)20-11(18)15-5-7(6-19-10(13)14)4-8(15)9(16)17/h7-8,10H,4-6H2,1-3H3,(H,16,17)/t7-,8-/m0/s1
• InChI Key： MVSMHEQSPFMSKF-YUMQZZPRSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](COC(F)F)C[C@H]1C(O)=O

Computed Properties

• Exact Mass: 295.12312903g/mol
• Monoisotopic Mass: 295.12312903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 76.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4S)-1-(tert-butoxycarbonyl)-4-((difluoroMethoxy)Methyl)pyrrolidine-2-carboxylic acid

Introduction to (2S,4S)-1-(tert-butoxycarbonyl)-4-((difluoromethoxy)methyl)pyrrolidine-2-carboxylic acid (CAS No. 1378389-61-7)

(2S,4S)-1-(tert-butoxycarbonyl)-4-((difluoromethoxy)methyl)pyrrolidine-2-carboxylic acid (CAS No. 1378389-61-7) is a chiral amino acid derivative that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group, a difluoromethoxy substituent, and a chiral pyrrolidine ring. These properties make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The tert-butoxycarbonyl (Boc) group is a widely used protecting group in organic synthesis, particularly for the protection of amine functionalities. It is known for its stability under mild acidic conditions and can be readily removed using strong acids such as trifluoroacetic acid (TFA). The presence of this group in (2S,4S)-1-(tert-butoxycarbonyl)-4-((difluoromethoxy)methyl)pyrrolidine-2-carboxylic acid ensures that the amino functionality remains protected during synthetic manipulations, allowing for the selective modification of other functional groups.

The difluoromethoxy substituent is another key feature of this compound. Fluorinated compounds are of great interest in medicinal chemistry due to their ability to modulate biological activity and improve pharmacological properties such as metabolic stability and binding affinity. The difluoromethoxy group, in particular, has been shown to enhance the lipophilicity and bioavailability of molecules, making it a valuable moiety in drug design.

The chiral pyrrolidine ring in (2S,4S)-1-(tert-butoxycarbonyl)-4-((difluoromethoxy)methyl)pyrrolidine-2-carboxylic acid imparts stereochemical diversity to the molecule. Chirality is a critical factor in the biological activity of many drugs, as enantiomers can exhibit different pharmacological profiles. The (2S,4S) configuration of this compound ensures that it can be used as a building block for the synthesis of enantiomerically pure bioactive molecules.

Recent research has highlighted the potential applications of (2S,4S)-1-(tert-butoxycarbonyl)-4-((difluoromethoxy)methyl)pyrrolidine-2-carboxylic acid in various therapeutic areas. For instance, studies have shown that compounds derived from this intermediate exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The difluoromethoxy substituent has been found to enhance the antiviral efficacy by improving the compound's ability to inhibit viral replication.

In addition to its antiviral properties, (2S,4S)-1-(tert-butoxycarbonyl)-4-((difluoromethoxy)methyl)pyrrolidine-2-carboxylic acid has also been explored for its potential as a lead compound in the development of anticancer agents. Research has demonstrated that derivatives of this compound can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. The chiral nature of the pyrrolidine ring allows for the design of enantiomerically pure compounds with enhanced selectivity and reduced toxicity.

Furthermore, the synthetic versatility of (2S,4S)-1-(tert-butoxycarbonyl)-4-((difluoromethoxy)methyl)pyrrolidine-2-carboxylic acid makes it an attractive starting material for combinatorial chemistry approaches. Combinatorial libraries generated from this intermediate can be screened for a wide range of biological activities, facilitating the discovery of novel therapeutic agents with improved potency and selectivity.

In conclusion, (2S,4S)-1-(tert-butoxycarbonyl)-4-((difluoromethoxy)methyl)pyrrolidine-2-carboxylic acid (CAS No. 1378389-61-7) is a versatile and valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic flexibility make it an ideal building block for the development of bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new opportunities for its use in drug discovery and development.